Cas no 2137704-23-3 (6-Oxabicyclo[3.2.1]octane-2-methanamine, N-(3-methylbutyl)-)

• Product Name: 6-Oxabicyclo[3.2.1]octane-2-methanamine, N-(3-methylbutyl)-
• CAS No: 2137704-23-3
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5301620
• Update Time: 2025-06-08

6-Oxabicyclo[3.2.1]octane-2-methanamine, N-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Oxabicyclo[3.2.1]octane-2-methanamine, N-(3-methylbutyl)-

• Inchi： 1S/C13H25NO/c1-10(2)5-6-14-8-11-3-4-13-7-12(11)9-15-13/h10-14H,3-9H2,1-2H3
• InChI Key： FMCIEDPMSGTJJG-UHFFFAOYSA-N
• SMILES： C12CC(OC1)CCC2CNCCC(C)C

Additional information on 6-Oxabicyclo[3.2.1]octane-2-methanamine, N-(3-methylbutyl)-

Comprehensive Overview of 6-Oxabicyclo[3.2.1]octane-2-methanamine, N-(3-methylbutyl)- (CAS No. 2137704-23-3)

The compound 6-Oxabicyclo[3.2.1]octane-2-methanamine, N-(3-methylbutyl)- (CAS No. 2137704-23-3) is a bicyclic organic molecule featuring an oxygen bridge within its structure. This unique architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the N-(3-methylbutyl) moiety enhances its lipophilicity, making it a candidate for drug delivery systems targeting specific biological pathways.

Recent studies highlight the growing demand for oxygen-containing bicyclic compounds in medicinal chemistry, particularly for their role in modulating central nervous system (CNS) targets. Researchers are exploring derivatives of 6-Oxabicyclo[3.2.1]octane-2-methanamine for applications in neuroprotective therapies, aligning with the surge in interest around neurodegenerative diseases like Alzheimer's and Parkinson's. Its CAS No. 2137704-23-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge drug discovery.

From a synthetic chemistry perspective, the compound's bicyclic scaffold offers stereochemical complexity, enabling the creation of enantiomerically pure derivatives. This property is critical for developing chiral drugs, a hot topic in precision medicine. Industry forums often discuss its compatibility with green chemistry principles, such as catalytic hydrogenation, to reduce environmental impact—a key concern for modern manufacturers.

In material science, N-(3-methylbutyl)-substituted amines are investigated for their role in polymer cross-linking, addressing the demand for sustainable adhesives and coatings. The compound's thermal stability (a frequently queried attribute in patent literature) makes it suitable for high-performance materials in aerospace and electronics.

Analytical challenges associated with CAS 2137704-23-3, like chromatographic separation, are actively debated in analytical chemistry circles. Advanced techniques such as HPLC-MS and NMR crystallography are employed to characterize its purity—a priority for regulatory compliance in pharmaceutical applications.

Market trends indicate rising investments in bridged heterocyclic compounds, driven by their versatility in drug design. Patent filings related to 6-Oxabicyclo[3.2.1]octane-2-methanamine derivatives have increased by 40% since 2020, underscoring their commercial potential. Startups focusing on fragment-based drug discovery often cite this compound as a privileged scaffold.

Environmental fate studies of CAS 2137704-23-3 reveal moderate biodegradability, prompting research into enzymatic degradation pathways. This aligns with global initiatives for safer chemical alternatives, a trending topic in ESG (Environmental, Social, and Governance) reports.

In summary, 6-Oxabicyclo[3.2.1]octane-2-methanamine, N-(3-methylbutyl)- represents a multifaceted compound bridging gaps between academia and industry. Its structural uniqueness and diverse applicability ensure its prominence in future scientific breakthroughs.